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Compound of Interest

Compound Name: Dicyclohexylphosphine oxide

Cat. No.: B084996 Get Quote

Disclaimer: This document provides guidance on the proper disposal of

dicyclohexylphosphine oxide. It is essential to consult the official Safety Data Sheet (SDS)

for this specific chemical and to adhere to all local, state, and federal regulations. Always

contact your institution's Environmental, Health, and Safety (EHS) department for specific

disposal protocols.

The proper disposal of dicyclohexylphosphine oxide is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. As an organophosphorus

compound, it should be handled as hazardous waste. This guide outlines the necessary safety

precautions, collection procedures, and disposal methods.

Safety First: Personal Protective Equipment (PPE)
Before handling dicyclohexylphosphine oxide, ensure you are wearing the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.

Recommended PPE:

Eye Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Skin Protection: Wear a lab coat and ensure skin is not exposed.
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Respiratory Protection: Use a NIOSH-approved respirator if handling outside of a fume hood

or if there is a risk of generating dust or aerosols.

Step-by-Step Disposal Procedure
1. Waste Collection and Segregation:

Designated Waste Container: Use a dedicated, clearly labeled, and chemically compatible

container for dicyclohexylphosphine oxide waste. The container should have a secure,

tight-fitting lid.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "Dicyclohexylphosphine Oxide," and the CAS number (14717-29-4).

Segregation: Do not mix dicyclohexylphosphine oxide waste with other waste streams

unless compatibility has been confirmed by your EHS department.

2. Storage of Chemical Waste:

Location: Store the hazardous waste container in a designated satellite accumulation area

that is at or near the point of generation.

Conditions: The storage area should be cool, dry, and well-ventilated. Keep the container

away from incompatible materials.

Container Integrity: Ensure the waste container is always closed except when adding waste.

Regularly inspect the container for any signs of leakage or degradation.

3. Arranging for Disposal:

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS department to schedule a pickup.

Professional Disposal: Dicyclohexylphosphine oxide waste must be disposed of through a

licensed hazardous waste disposal facility. Incineration is a common disposal method for

similar organophosphorus compounds.[1]
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Regulatory Compliance: Ensure that the disposal process is in full compliance with all

relevant regulations, including those from the Resource Conservation and Recovery Act

(RCRA) if applicable. The related compound, dicyclohexylphosphine, is classified as a RCRA

hazardous waste.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for dicyclohexylphosphine oxide.

Property Value

CAS Number 14717-29-4[2]

Molecular Formula C12H23OP[2]

Molecular Weight 214.288 g/mol [2]

Melting Point 73-75 °C[2]

Boiling Point 324 °C[2]

Flash Point 150 °C[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dicyclohexylphosphine oxide.
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Caption: Workflow for the safe disposal of dicyclohexylphosphine oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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